Cas no 2172257-17-7 (1-(2-fluoro-2-methylpropyl)cyclopentane-1-carbaldehyde)

• Product Name: 1-(2-fluoro-2-methylpropyl)cyclopentane-1-carbaldehyde
• CAS No: 2172257-17-7
• MF: C₁₀H₁₇FO
• MW: 172.239786863327
• CID: 6383837
• PubChem ID: 165735984
• Update Time: 2025-10-29

1-(2-fluoro-2-methylpropyl)cyclopentane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoro-2-methylpropyl)cyclopentane-1-carbaldehyde
• EN300-1622522
• 2172257-17-7

• Inchi： 1S/C10H17FO/c1-9(2,11)7-10(8-12)5-3-4-6-10/h8H,3-7H2,1-2H3
• InChI Key： BPGSVTJGMRWCPN-UHFFFAOYSA-N
• SMILES： FC(C)(C)CC1(C=O)CCCC1

Computed Properties

• Exact Mass: 172.126343324g/mol
• Monoisotopic Mass: 172.126343324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(2-fluoro-2-methylpropyl)cyclopentane-1-carbaldehyde

Recent Advances in the Study of 1-(2-fluoro-2-methylpropyl)cyclopentane-1-carbaldehyde (CAS: 2172257-17-7)

1-(2-fluoro-2-methylpropyl)cyclopentane-1-carbaldehyde (CAS: 2172257-17-7) is a novel fluorinated aldehyde derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopentane backbone and fluorine-substituted alkyl chain, exhibits promising potential as a building block for the synthesis of bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The presence of the fluorine atom is believed to enhance the metabolic stability and bioavailability of derived compounds, making it a valuable scaffold in medicinal chemistry.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways and reactivity of 1-(2-fluoro-2-methylpropyl)cyclopentane-1-carbaldehyde. The study highlighted its utility in the formation of Schiff bases and other derivatives, which were subsequently evaluated for their biological activity. Preliminary results indicated that certain derivatives exhibited potent inhibitory effects against specific proteases involved in inflammatory pathways. This finding opens new avenues for the development of anti-inflammatory agents targeting these enzymes.

Another recent publication in Bioorganic & Medicinal Chemistry Letters focused on the structural optimization of 1-(2-fluoro-2-methylpropyl)cyclopentane-1-carbaldehyde for improved pharmacokinetic properties. The research team employed computational modeling and in vitro assays to assess the compound's interactions with cytochrome P450 enzymes, which play a critical role in drug metabolism. The study revealed that the fluorine substitution significantly reduced the compound's susceptibility to oxidative metabolism, thereby enhancing its half-life in biological systems. These insights are crucial for the design of next-generation therapeutics with improved efficacy and safety profiles.

Furthermore, the compound's potential as a chiral intermediate in asymmetric synthesis has been explored in a study published in Tetrahedron. The researchers demonstrated that 1-(2-fluoro-2-methylpropyl)cyclopentane-1-carbaldehyde could be efficiently converted into enantiomerically pure intermediates, which are highly sought after in the synthesis of complex natural products and pharmaceuticals. The study also provided a detailed mechanistic understanding of the stereoselective transformations involved, paving the way for more efficient synthetic routes.

In addition to its synthetic applications, 1-(2-fluoro-2-methylpropyl)cyclopentane-1-carbaldehyde has been investigated for its role in chemical biology. A recent study in Chemical Science explored its use as a probe for studying protein-ligand interactions. The compound's aldehyde functionality allows for facile conjugation with biomolecules, enabling the development of targeted probes for imaging and diagnostic applications. This research underscores the versatility of 2172257-17-7 as a tool for both basic and applied research in the life sciences.

In conclusion, the recent studies on 1-(2-fluoro-2-methylpropyl)cyclopentane-1-carbaldehyde (CAS: 2172257-17-7) highlight its multifaceted potential in drug discovery, synthetic chemistry, and chemical biology. The compound's unique structural features and reactivity profile make it a valuable asset for researchers aiming to develop novel therapeutics and probes. Future research is expected to further elucidate its applications and optimize its properties for specific biomedical applications.